Cas no 696656-29-8 (1-(2-methyl-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione)

• Product Name: 1-(2-methyl-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione
• CAS No: 696656-29-8
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 5971710
• PubChem ID: 4916613
• Update Time: 2025-10-29

1-(2-methyl-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione
• 1,2-Ethanedione, 1-(2-methyl-1H-indol-3-yl)-2-(4-phenyl-1-piperazinyl)-
• HMS2985O21
• CHEMBL1708950
• Ethane-1,2-dione, 1-(2-methyl-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)-
• AKOS001869712
• XXIQKYYAQIRBHJ-UHFFFAOYSA-N
• 696656-29-8
• F0675-0272
• MLS001162227
• SMR000670898

• Inchi： 1S/C21H21N3O2/c1-15-19(17-9-5-6-10-18(17)22-15)20(25)21(26)24-13-11-23(12-14-24)16-7-3-2-4-8-16/h2-10,22H,11-14H2,1H3
• InChI Key： XXIQKYYAQIRBHJ-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1C)C=CC=C2)(=O)C(N1CCN(C2=CC=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 347.16337692g/mol
• Monoisotopic Mass: 347.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.4Ų

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 579.8±60.0 °C(Predicted)
• pka: 15.46±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-methyl-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione

Introduction to 1-(2-methyl-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione (CAS No. 696656-29-8)

The compound 1-(2-methyl-1H-indol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-1,2-dione, identified by the CAS registry number CAS No. 696656, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a central ethane dione backbone, which serves as a connecting framework for two distinct functional groups: a substituted indole moiety and a substituted piperazine ring. The indole group, specifically the 2-methylindole derivative, contributes aromatic stability and potential bioactivity due to its structural resemblance to naturally occurring compounds. On the other hand, the 4-phenylpiperazine group introduces additional aromaticity and enhances the molecule's ability to interact with biological targets.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that analogs of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to modulate these targets suggests its potential as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its rigid structure and conjugated aromatic systems make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Research conducted at leading institutions has shown that derivatives of this compound can exhibit desirable electronic properties, including high charge carrier mobility and stability under ambient conditions.

The synthesis of 1-(2-methylindol-3-yl)-2-(4-phenylpiperazin-1-yl)ethane-dione involves a multi-step process that combines principles from both classical organic synthesis and modern catalytic methodologies. Key steps include the formation of the indole ring through cyclization reactions, followed by substitution reactions to introduce the piperazine moiety. The use of transition metal catalysts has been shown to significantly improve the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its potential use in pharmaceutical applications where environmental impact is a concern.

In conclusion, CAS No. 696656-based compounds like 1-(2-methylindol-3-yl)-2-(4 strong>-phenyl< strong>piperazin strong>-< em > - em > strong > ethane strong > -dione strong > represent an exciting frontier in both pharmacology and materials science. Their unique structural features and versatile functional groups make them valuable tools for addressing some of today's most pressing scientific challenges. p > article > response >